Cas no 2248416-15-9 (4-(Difluoromethyl)-2-ethylbenzoic acid)

4-(Difluoromethyl)-2-ethylbenzoic acid is a fluorinated benzoic acid derivative characterized by the presence of a difluoromethyl group at the 4-position and an ethyl substituent at the 2-position of the aromatic ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The difluoromethyl group enhances metabolic stability and lipophilicity, while the ethyl substitution can influence steric and electronic properties. Its carboxylic acid functionality allows for further derivatization, making it a valuable building block in medicinal chemistry and material science applications. The compound is typically handled under standard laboratory conditions.

4-(Difluoromethyl)-2-ethylbenzoic acid structure

2248416-15-9 structure

Product Name:4-(Difluoromethyl)-2-ethylbenzoic acid

CAS No:2248416-15-9

MF:C₁₀H₁₀F₂O₂

MW:200.182010173798

CID:6369609

PubChem ID:53430235

Update Time:2025-05-27

4-(Difluoromethyl)-2-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(difluoromethyl)-2-ethylbenzoic acid
- EN300-6509579
- 2248416-15-9
- 4-(Difluoromethyl)-2-ethylbenzoic acid
- Inchi： 1S/C10H10F2O2/c1-2-6-5-7(9(11)12)3-4-8(6)10(13)14/h3-5,9H,2H2,1H3,(H,13,14)
- InChI Key： KHKWFXRJTRXVTD-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(=O)O)=C(C=1)CC)F

Computed Properties

Exact Mass: 200.06488588g/mol
Monoisotopic Mass: 200.06488588g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 37.3Å²

4-(Difluoromethyl)-2-ethylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6509579-0.05g	4-(difluoromethyl)-2-ethylbenzoic acid	2248416-15-9	95.0%	0.05g	$1236.0	2025-03-14
Enamine	EN300-6509579-0.1g	4-(difluoromethyl)-2-ethylbenzoic acid	2248416-15-9	95.0%	0.1g	$1295.0	2025-03-14
Enamine	EN300-6509579-0.25g	4-(difluoromethyl)-2-ethylbenzoic acid	2248416-15-9	95.0%	0.25g	$1354.0	2025-03-14
Enamine	EN300-6509579-0.5g	4-(difluoromethyl)-2-ethylbenzoic acid	2248416-15-9	95.0%	0.5g	$1412.0	2025-03-14
Enamine	EN300-6509579-1.0g	4-(difluoromethyl)-2-ethylbenzoic acid	2248416-15-9	95.0%	1.0g	$1472.0	2025-03-14
Enamine	EN300-6509579-2.5g	4-(difluoromethyl)-2-ethylbenzoic acid	2248416-15-9	95.0%	2.5g	$2884.0	2025-03-14
Enamine	EN300-6509579-5.0g	4-(difluoromethyl)-2-ethylbenzoic acid	2248416-15-9	95.0%	5.0g	$4267.0	2025-03-14
Enamine	EN300-6509579-10.0g	4-(difluoromethyl)-2-ethylbenzoic acid	2248416-15-9	95.0%	10.0g	$6328.0	2025-03-14